Cas no 2024428-79-1 (3-(3-bromo-2,2-dimethylpropyl)-1,5-dimethyl-1H-pyrazole)

• Product Name: 3-(3-bromo-2,2-dimethylpropyl)-1,5-dimethyl-1H-pyrazole
• CAS No: 2024428-79-1
• MF: C₁₀H₁₇BrN₂
• MW: 245.159381628036
• CID: 6278028
• PubChem ID: 165673418
• Update Time: 2025-05-20

3-(3-bromo-2,2-dimethylpropyl)-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,2-dimethylpropyl)-1,5-dimethyl-1H-pyrazole
• EN300-1916622
• 2024428-79-1

• Inchi： 1S/C10H17BrN2/c1-8-5-9(12-13(8)4)6-10(2,3)7-11/h5H,6-7H2,1-4H3
• InChI Key： LIEPPZRZWVYDMT-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 244.05751g/mol
• Monoisotopic Mass: 244.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(3-bromo-2,2-dimethylpropyl)-1,5-dimethyl-1H-pyrazole

Introduction to 3-(3-bromo-2,2-dimethylpropyl)-1,5-dimethyl-1H-pyrazole (CAS No. 2024428-79-1)

3-(3-bromo-2,2-dimethylpropyl)-1,5-dimethyl-1H-pyrazole (CAS No. 2024428-79-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the pyrazole class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and industrial relevance. The presence of a bromo substituent and a bulky tertiary butyl group at the 3-position of the pyrazole ring imparts distinct chemical reactivity and functionalization possibilities, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-(3-bromo-2,2-dimethylpropyl)-1,5-dimethyl-1H-pyrazole consists of a central pyrazole core substituted with a bromo group at the 3-position and two methyl groups at the 1- and 5-positions. Additionally, the 3-position is further modified with a tertiary butyl group (C₄H₉). This specific arrangement of functional groups enhances the compound's versatility in various chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and metal-catalyzed coupling processes. Such structural features are particularly attractive for medicinal chemists seeking to develop novel bioactive molecules.

In recent years, there has been growing interest in pyrazole derivatives as pharmacophores due to their ability to interact with biological targets in complex molecular systems. The bromo substituent in 3-(3-bromo-2,2-dimethylpropyl)-1,5-dimethyl-1H-pyrazole serves as an excellent handle for further functionalization via palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions enable the introduction of diverse aryl or heteroaryl groups into the molecule, expanding its pharmacological potential. For instance, studies have demonstrated that pyrazole derivatives modified at the 3-position exhibit significant activity against various enzymatic targets and can serve as lead compounds for drug discovery.

The tertiary butyl group appended to the 3-position of the pyrazole ring not only enhances steric hindrance around this reactive site but also influences solubility and metabolic stability. This modification is particularly relevant in drug design, where optimizing physicochemical properties is crucial for achieving desired pharmacokinetic profiles. The combination of a bromo group and a bulky tertiary butyl group makes 3-(3-bromo-2,2-dimethylpropyl)-1H-pyrazole a versatile scaffold for exploring structure-activity relationships (SAR) in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the significance of 3-(3-bromo-2,2-dimethylpropyl)-1H-pyrazole as a building block for drug discovery. Molecular docking studies have shown that this compound can effectively bind to various protein targets involved in inflammatory pathways and cancer metabolism. For example, modifications at the 3-position have been found to modulate interactions with kinases and other enzymes implicated in signal transduction cascades. Such findings underscore its potential as a precursor for developing targeted therapeutics.

The synthesis of 3-(3-bromo-2,2-dimethylpropyl)-1H-pyrazole involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the bromination of an appropriately substituted pyrazole precursor followed by alkylation with a tertiary butyl halide or Grignard reagent. The reaction conditions must be carefully optimized to ensure high yield and purity while minimizing side reactions. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing reliance on hazardous reagents and improving sustainability.

The pharmaceutical industry has been particularly interested in exploring derivatives of pyrazole due to their broad spectrum of biological activities. For instance, certain pyrazole-based compounds have shown promise as antiviral agents by inhibiting viral protease enzymes or interfering with viral replication mechanisms. Additionally, modifications at the 3-position have been linked to enhanced binding affinity for receptors involved in pain modulation and neuroprotection. These findings highlight the importance of 3-(3-bromo-2,2-dimethylpropyl)-1H-pyrazole as a scaffold for developing next-generation therapeutics.

In conclusion,3-(3-bromo-2,2-dimethylpropyl)-1H-pyrazole (CAS No. 2024428-79-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—comprising a bromo substituent and a tertiary butyl group—make it an excellent candidate for further chemical elaboration via cross-coupling reactions and other synthetic methodologies. The growing body of research on pyrazole derivatives underscores their importance as pharmacophores in drug discovery efforts aimed at addressing various therapeutic challenges.